Cas no 2138168-13-3 (Quinoline, 7-bromo-2-ethyl-6-fluoro-3,4-dimethyl-)

• Product Name: Quinoline, 7-bromo-2-ethyl-6-fluoro-3,4-dimethyl-
• CAS No: 2138168-13-3
• MF: C₁₃H₁₃BrFN
• MW: 282.151426076889
• CID: 5288646
• Update Time: 2025-05-26

Quinoline, 7-bromo-2-ethyl-6-fluoro-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-2-ethyl-6-fluoro-3,4-dimethyl-

• Inchi： 1S/C13H13BrFN/c1-4-12-8(3)7(2)9-5-11(15)10(14)6-13(9)16-12/h5-6H,4H2,1-3H3
• InChI Key： KSYSROFIEGFCGB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(Br)C=2)C(C)=C(C)C=1CC

Additional information on Quinoline, 7-bromo-2-ethyl-6-fluoro-3,4-dimethyl-

7-Bromo-2-Ethyl-6-Fluoro-3,4-Dimethylquinoline: A Comprehensive Overview

The compound 7-bromo-2-ethyl-6-fluoro-3,4-dimethylquinoline (CAS No. 2138168-13-3) is a highly specialized organic molecule belonging to the quinoline family. Quinolines are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. This particular compound has garnered significant attention due to its unique substitution pattern and potential for use in advanced chemical synthesis and drug discovery.

The structure of 7-bromo-2-ethyl-6-fluoro-3,4-dimethylquinoline is characterized by a quinoline ring system with substituents at positions 2, 3, 4, 6, and 7. The bromine atom at position 7 and the fluorine atom at position 6 introduce electronic effects that can influence the molecule's reactivity and properties. The ethyl group at position 2 and the methyl groups at positions 3 and 4 contribute to the molecule's steric bulk and hydrophobicity, which are critical factors in its potential applications.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry. For instance, researchers have explored the role of 7-bromo-substituted quinolines in targeting specific biological pathways. The bromine substituent at position 7 has been shown to enhance the molecule's ability to interact with certain enzymes, making it a promising candidate for drug development. Additionally, the presence of fluorine at position 6 introduces a unique electronic environment that can modulate the molecule's pharmacokinetic properties.

In terms of synthesis, 7-bromo-2-ethyl-6-fluoro-3,4-dimethylquinoline can be prepared through a variety of methods. One common approach involves the Friedländer synthesis, which utilizes an o-amino aryl ketone as a precursor. The introduction of substituents such as bromine and fluorine can be achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. The methyl groups at positions 3 and 4 are typically introduced via alkylation or acylation steps.

The application of 7-bromo-substituted quinolines extends beyond pharmaceuticals. In materials science, these compounds have been investigated for their potential as building blocks in organic electronics. Their aromaticity and ability to form π–π interactions make them suitable for applications in organic semiconductors and optoelectronic devices.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the properties of 7-bromo-quionolines with greater accuracy. Quantum mechanical calculations have provided insights into the electronic structure of these molecules, aiding in their design for specific applications. For example, density functional theory (DFT) studies have revealed that the bromine substituent significantly affects the molecule's frontier molecular orbitals, which are crucial for its reactivity in chemical reactions.

In conclusion, 7-bromo-2-ethyl-6-fluoro-3,4-dimethylquinoline (CAS No. 2138168-13-3) is a versatile compound with immense potential across multiple fields. Its unique substitution pattern and reactivity make it an invaluable tool in chemical synthesis and drug discovery. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge is expected to grow significantly.